Cas no 1805084-08-5 (3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805084-08-5
• MF: C₁₀H₇F₆N₃O
• MW: 299.172502756119
• CID: 4843942
• Update Time: 2025-05-25

3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C10H7F6N3O/c11-9(12,13)6-3-5(4-18)8(20-10(14,15)16)19-7(6)1-2-17/h3H,1,4,18H2
• InChI Key： KGHZNSLHWONJSH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(N=C1CC#N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile

Introduction to 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805084-08-5) and Its Applications in Modern Chemical Biology

3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile, identified by the CAS number 1805084-08-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The presence of multiple functional groups, including an aminomethyl side chain, a trifluoromethoxy substituent, and a trifluoromethyl group, endows this molecule with distinct chemical properties that make it a valuable scaffold for drug discovery and material science research.

The aminomethyl group at the 3-position of the pyridine ring introduces a reactive amine functionality, which can participate in various chemical transformations such as nucleophilic substitution, condensation reactions, and coupling processes. This makes the compound highly adaptable for the synthesis of more complex molecules, including pharmaceutical intermediates and fine chemicals. The trifluoromethoxy group at the 2-position adds another layer of reactivity, influencing both the electronic and steric properties of the molecule. Trifluoromethoxy groups are known to enhance metabolic stability and binding affinity in drug molecules, making them a preferred choice in medicinal chemistry.

The trifluoromethyl group at the 5-position further contributes to the compound's unique characteristics. This group is renowned for its ability to improve lipophilicity and binding interactions with biological targets, which is crucial for developing potent and selective therapeutic agents. Additionally, the presence of a cyano group at the 6-position introduces a polar functional moiety that can enhance solubility and interact with specific biological receptors. The combination of these features makes 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile a promising candidate for further exploration in various scientific disciplines.

In recent years, there has been growing interest in utilizing advanced computational methods to study the structural and functional properties of complex organic molecules like 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile. Computational chemistry approaches, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to gain deeper insights into how these molecules interact with biological systems. For instance, studies have shown that the trifluoromethoxy and trifluoromethyl groups can significantly influence the binding affinity of drug candidates by modulating electronic distributions and steric hindrance around potential binding sites.

One notable application of this compound is in the development of novel antiviral agents. The unique structural features of 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile allow it to mimic natural bioactive molecules and interfere with viral replication mechanisms. Recent research has demonstrated its potential in inhibiting key enzymes involved in viral polymerization processes, thereby offering a new strategy for combating emerging infectious diseases. Additionally, its ability to cross cell membranes efficiently makes it an attractive candidate for topical applications where systemic absorption is desired.

The compound also finds utility in agrochemical research. Pyridine derivatives are well-documented for their role as intermediates in synthesizing herbicides, fungicides, and insecticides. The presence of multiple reactive sites in 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile allows for facile modifications that can enhance its efficacy against pests while minimizing environmental impact. Researchers are exploring ways to incorporate this scaffold into next-generation crop protection agents that offer improved selectivity and reduced toxicity.

Another emerging field where this compound shows promise is in materials science. The combination of electron-withdrawing groups like cyano and trifluoromethyl, along with electron-donating functionalities such as the amine side chain, creates a molecule with tunable electronic properties. Such characteristics are highly sought after in designing organic semiconductors, light-emitting diodes (LEDs), and other optoelectronic materials. Preliminary studies have indicated that derivatives of 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile could exhibit excellent charge transport capabilities when incorporated into thin-film devices.

The synthesis of this compound presents an interesting challenge due to its complex structural motif. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to access such intricate molecules more efficiently than ever before. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine core while introducing various substituents with high precision.

Future research directions may focus on exploring novel derivatives of 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile to expand its applications further. By modifying specific functional groups or introducing new ones through combinatorial chemistry approaches, researchers can generate libraries of compounds with tailored properties for specific applications. This strategy has already proven successful in other areas of chemical biology where high-throughput screening methods have accelerated the discovery process.

In conclusion,3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805084-08-5) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse biological activities and industrial uses. Its unique combination of functional groups makes it an invaluable tool for researchers across multiple disciplines who are seeking innovative solutions to pressing scientific challenges.